Cas no 181482-92-8 (Hypsiziprenol A9)

• Product Name: Hypsiziprenol A9
• CAS No: 181482-92-8
• MF: C₄₅H₈₆O₇
• MW: 739.160155773163
• CID: 2731555
• PubChem ID: 6480642
• Update Time: 2024-03-02

Hypsiziprenol A9 Chemical and Physical Properties

Names and Identifiers

• NSC726514
• (6E)-3,7,11,15,19,23,27,31,35-nonamethylhexatriaconta-1,6,34-triene-3,11,15,19,23,27,31-heptol
• CHEBI:199359
• 181482-92-8
• Hypsiziprenol A9
• Hypsiziprenol-A9
• NSC-726514

• Inchi： 1S/C45H86O7/c1-12-39(5,46)24-14-22-38(4)23-15-26-41(7,48)28-17-30-43(9,50)32-19-34-45(11,52)36-20-35-44(10,51)33-18-31-42(8,49)29-16-27-40(6,47)25-13-21-37(2)3/h12,21-22,46-52H,1,13-20,23-36H2,2-11H3/b38-22+
• InChI Key： RBDIOUBPOLHFMP-NNLKUIAGSA-N
• SMILES： OC(C)(CCCC(C)(CCCC(C)(CCC/C(/C)=C/CCC(C=C)(C)O)O)O)CCCC(C)(CCCC(C)(CCCC(C)(CC/C=C(\C)/C)O)O)O

Computed Properties

• Exact Mass: 738.63735508g/mol
• Monoisotopic Mass: 738.63735508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 52
• Rotatable Bond Count: 31
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 142Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Polyterpenoids